all-trans 4-Keto Retinoic Acid

• CAS No.: 38030-57-8
• Product Name: all-trans 4-Keto Retinoic Acid
• Molecular Formula: C20H26O3
• Molecular Weight: 314.4 g/mol
• IUPAC Name: (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• Standard InChI: InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+
• Standard InChIKey: GGCUJPCCTQNTJF-FRCNGJHJSA-N
• Isomeric SMILES: CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C
• SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
• Canonical SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
• Physical Description: Solid
• Description: all-trans-4-Oxoretinoic acid, also known as 4-ketoretinoic acid or 4-oxo-all-trans-retinoate, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. all-trans-4-Oxoretinoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. all-trans-4-Oxoretinoic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, all-trans-4-oxoretinoic acid is primarily located in the cytoplasm, membrane (predicted from logP) and nucleus. In humans, all-trans-4-oxoretinoic acid is involved in the retinol metabolism pathway. all-trans-4-Oxoretinoic acid is also involved in the metabolic disorder called vitamin a deficiency.; All-trans-4-oxoretinoic acid is a retinoid that consists of all-trans-retinoic acid bearing an oxo substituent at position 4 on the cyclohexenyl ring. It has a role as a human xenobiotic metabolite. It is a retinoid and an enone. It derives from an all-trans-retinoic acid.
• Synonyms: 4-Oxoretinoic Acid; 4-Ketoretinoic Acid; 4-Oxo-all-trans-retinoic acid; 4-Oxo-atRA; 4-Oxotretinoin; 4-keto-Retinoic Acid; Ro 11-4824; Ro 12-4824; all-trans-4-Oxoretinoic Acid
• PubChem Compound: 6437063
• Last Modified: Nov 11 2021